2-Fluoro-4,5-dimethoxybenzaldehyde
Overview
Description
2-Fluoro-4,5-dimethoxybenzaldehyde (FDMBA) is a compound belonging to the class of organic compounds known as benzaldehydes. It is a white crystalline solid with a melting point of 78-80°C and a molecular weight of 176.1 g/mol. FDMBA is a versatile intermediate in organic synthesis and has numerous applications in the fields of pharmaceuticals, agrochemicals, and materials science. It is commonly used as a starting material in the synthesis of a variety of compounds, including drugs, polymers, and other materials.
Scientific Research Applications
Synthesis and Biological Properties
2-Fluoro-4,5-dimethoxybenzaldehyde has been utilized in the synthesis of various fluorinated compounds. For instance, its derivatives were used in preparing fluoronorepinephrines, which demonstrated distinct adrenergic agonist properties in adrenergically responsive systems. These compounds showed variation in their affinity for alpha- and beta-adrenergic receptors, highlighting the influence of fluorine substituents (Kirk et al., 1979).
Crystal Structure and Vibrational Spectra
The molecular structure and properties of this compound have been explored using X-ray diffraction and vibrational spectroscopy. Studies involving density functional theory have provided insights into its molecular dimer formation, characteristic frequencies, and conformational preferences (Tursun et al., 2015).
Radiopharmaceutical Applications
This compound has been explored as a precursor in the synthesis of radiopharmaceuticals for positron emission tomography, particularly in creating fluorine-18 labeled catecholamines and analogues. These studies emphasize the importance of protective groups that can be removed without harsh conditions, crucial for modern synthesis apparatus in radiopharmaceutical production (Orlovskaja et al., 2016).
Isomerism and DNA Interactions
Research on isomerism in derivatives of this compound, such as 2,5-dimethoxybenzaldehyde, has been conducted. These studies include docking against DNA to understand binding abilities, along with analysis of molecular electrostatic potential and other quantum parameters. Such research is crucial for understanding the compound's potential in medicinal chemistry and biological applications (Al‐Zaqri et al., 2020).
Fluorophore Development
The development of fluorophores based on derivatives of this compound has been investigated. These fluorophores exhibit solvatochromic properties, becoming fluorescent upon intermolecular hydrogen bonding. Their unique fluorescence properties are independent of solvent polarity and have potential applications in chemical biology and medicinal chemistry (Okada et al., 2016).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and seeking immediate medical assistance if swallowed .
Properties
IUPAC Name |
2-fluoro-4,5-dimethoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO3/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBBYQNVXKFMSSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=O)F)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50345312 |
Source
|
| Record name | 2-Fluoro-4,5-dimethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50345312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
71924-62-4 |
Source
|
| Record name | 2-Fluoro-4,5-dimethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50345312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-fluoro-4,5-dimethoxybenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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